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Compound of Interest

Compound Name: SB-258585 hydrochloride

Cat. No.: B10765216 Get Quote

Application Notes for SB-258585 Hydrochloride in
Cell Culture
Introduction

SB-258585 hydrochloride is a potent and selective antagonist of the serotonin 6 (5-HT6)

receptor, exhibiting a high binding affinity with a pKi of 8.6. This compound is widely utilized in

neuroscience research to investigate the roles of the 5-HT6 receptor, a G protein-coupled

receptor predominantly expressed in the central nervous system.[1] By blocking this receptor,

SB-258585 inhibits serotonin-mediated signaling, which in turn modulates the release of crucial

neurotransmitters such as acetylcholine and glutamate.[1] Its selectivity makes it a valuable

tool for studying cognitive processes, with potential applications in research related to

Alzheimer's disease and schizophrenia.[1][2]

Mechanism of Action

SB-258585 acts as a competitive antagonist at the 5-HT6 receptor. The 5-HT6 receptor is

constitutively active and positively coupled to adenylyl cyclase. Activation of the receptor by its

endogenous ligand, serotonin (5-HT), leads to an increase in intracellular cyclic adenosine

monophosphate (cAMP) levels. SB-258585 blocks this interaction, thereby inhibiting the

downstream signaling cascade. In HeLa cells expressing the human 5-HT6 receptor, SB-

258585 has been shown to inhibit 5-HT-induced cAMP accumulation with an IC50 of 0.019 µM.

[3]
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Quantitative Data Summary
Solubility of SB-258585 Hydrochloride

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

DMSO
50 mM - 238.63

mM[4]

20 mg/mL[5], 26.19

mg/mL, 125 mg/mL[4]

Warming to 60°C and

using newly opened

DMSO can aid

dissolution at higher

concentrations.[4]

Water 10 mM 5.24 mg/mL

PBS (pH 7.2) Not specified 10 mg/mL[5]

DMF Not specified 15 mg/mL[5]

Ethanol Not specified 0.25 mg/mL[5] Low solubility.

Recommended Storage Conditions

Form Temperature Duration Notes

Solid Powder +4°C
Short-term (days to

weeks)

Store in a dry, dark

environment.[1]

Solid Powder -20°C[1]
Long-term (months to

years)

Store in a dry, dark

environment.[1]

Stock Solution (in

DMSO)
-20°C[4] Up to 1 month[4]

Aliquot to avoid

repeated freeze-thaw

cycles.[4][6]

Stock Solution (in

DMSO)
-80°C[4] Up to 6 months[4]

Aliquot to avoid

repeated freeze-thaw

cycles.[4][6]
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Experimental Protocols
Protocol 1: Preparation of a 50 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution, which can be

further diluted for cell culture experiments.

Materials:

SB-258585 hydrochloride (Molecular Weight: 523.82 g/mol , may vary by batch)

Anhydrous/high-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh the desired amount of SB-258585 hydrochloride powder. For

example, to prepare 1 mL of a 50 mM stock solution, weigh out 26.19 mg.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (

g/mol ) / 1000

Example: 50 mM x 1 mL x 523.82 / 1000 = 26.19 mg

Dissolution: Add the appropriate volume of DMSO to the vial containing the weighed powder.

For the example above, add 1 mL of DMSO.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming (up to 60°C) may be applied to facilitate the dissolution of higher

concentrations.[4]
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Aliquoting: Dispense the stock solution into single-use, sterile aliquots (e.g., 10-20 µL) in

microcentrifuge tubes or cryovials. This is critical to prevent degradation from repeated

freeze-thaw cycles.[4]

Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[4]

Protocol 2: Preparation of Working Concentration for Cell Culture

This protocol details the dilution of the DMSO stock solution into a complete cell culture

medium for treating cells.

Materials:

50 mM SB-258585 hydrochloride stock solution in DMSO

Complete cell culture medium (pre-warmed to 37°C)

Sterile microcentrifuge tubes

Pipettes

Procedure:

Thaw Stock Solution: Remove one aliquot of the 50 mM stock solution from the freezer and

thaw it at room temperature.

Serial Dilution (Recommended): To achieve a final low micromolar or nanomolar

concentration, it is best to perform serial dilutions.

Example for a 10 µM final concentration: a. Prepare an intermediate dilution by adding 2

µL of the 50 mM stock solution to 998 µL of pre-warmed complete medium. This results in

a 100 µM intermediate solution. Mix well by gentle pipetting. b. Add the required volume of

the 100 µM intermediate solution to your cell culture plate wells to achieve the final 10 µM

concentration. For example, add 100 µL of the 100 µM solution to 900 µL of medium in a

well.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is non-toxic, typically below 0.5%.[6]
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Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

(without the compound) to a separate set of cells. This is essential to distinguish the effects

of the compound from the effects of the solvent.

Dose-Response: For initial experiments, it is highly recommended to perform a dose-

response curve (e.g., 1 nM to 100 µM) to determine the optimal working concentration for

your specific cell line and experimental conditions.[6]
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Stock Solution Preparation

Cell Culture Application

1. Weigh SB-258585
Hydrochloride Powder

2. Add Anhydrous DMSO

3. Vortex to Dissolve
(Warm if necessary)

4. Aliquot into
Single-Use Vials

5. Store at -20°C or -80°C

6. Thaw Stock Aliquot

7. Serially Dilute into
Pre-warmed Culture Medium

8. Add to Cells
(Include Vehicle Control)

9. Incubate and
Perform Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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